Cas no 2227947-01-3 (rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate)

• Product Name: rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate
• CAS No: 2227947-01-3
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5883742
• PubChem ID: 165646651
• Update Time: 2025-05-22

rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate
• EN300-1873221
• 2227947-01-3
• rac-tert-butyl N-{1-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-methylpropyl}carbamate

• Inchi： 1S/C15H30N2O2/c1-9(2)12(11-10(8-16)15(11,6)7)17-13(18)19-14(3,4)5/h9-12H,8,16H2,1-7H3,(H,17,18)/t10-,11+,12?/m1/s1
• InChI Key： QPVBFIXOLOMVHI-UBNQGINQSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)[C@@H]1[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate

Rac-Tert-Butyl N-{1-(1R,3R)-3-(Aminomethyl)-2,2-Dimethylcyclopropyl-2-Methylpropyl}Carbamate: A Comprehensive Overview

The compound with CAS No. 2227947-01-3, known as rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in advanced chemical synthesis and pharmaceutical research.

The tert-butyl carbamate group in this compound plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of such groups in enhancing the bioavailability of drugs, making this compound a promising candidate for drug delivery systems. The cyclopropyl moiety, on the other hand, contributes to the molecule's rigidity and unique electronic properties, which are essential for its function in various chemical reactions.

One of the most notable aspects of this compound is its stereochemistry, particularly the (1R,3R)-configuration of the cyclopropane ring. This configuration not only influences the molecule's physical properties but also plays a critical role in its biological activity. Researchers have demonstrated that such stereo-specific compounds can exhibit enhanced selectivity in enzyme-catalyzed reactions, making them valuable tools in asymmetric synthesis.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of chiral auxiliaries and enantioselective catalysts has been pivotal in achieving the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, reducing costs and improving yields.

In terms of applications, this compound has shown potential in the development of novel pharmaceutical agents. Its ability to act as a building block for more complex molecules has made it a valuable intermediate in drug discovery programs. For instance, researchers have explored its use in constructing bioactive compounds with anti-inflammatory and anticancer properties.

Moreover, the tert-butyl carbamate group has been found to enhance the solubility of hydrophobic drugs, addressing a common challenge in drug formulation. This property has led to investigations into its use as a stabilizing agent in parenteral formulations, ensuring better drug delivery and patient outcomes.

Recent studies have also focused on the environmental impact of this compound. Researchers have developed eco-friendly synthesis routes that minimize waste and reduce energy consumption. These green chemistry approaches align with current industry trends toward sustainable practices and regulatory requirements for environmentally benign chemical processes.

In conclusion, rac-tert-butyl N-{1-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methylpropyl}carbamate (CAS No. 2227947-01-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and stereochemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to evolve, this compound is poised to play an even greater role in shaping future innovations.